Cas no 80471-63-2 (Epostane)

Epostane structure

Product Name:Epostane

CAS No:80471-63-2

MF:C₂₂H₃₁NO₃

MW:357.486446619034

CID:722476

PubChem ID:6917713

Update Time:2025-04-19

Epostane Chemical and Physical Properties

Names and Identifiers

- Androst-2-ene-2-carbonitrile,4,5-epoxy-3,17-dihydroxy-4,17-dimethyl-, (4a,5a,17b)-
- Epostane
- 4α,5α-epoxy-3,17β-dihydroxy-4β,17α-dimethyl-5α-androst-2-ene-2-carbonitrile
- A,17
- A,5
- WIN 32729
- UNII-6375T36951
- SCHEMBL8577627
- ANDROST-2-ENE-2-CARBONITRILE, 4,5-EPOXY-3,17-DIHYDROXY-4,17-DIMETHYL-, (4.ALPHA.,5.APHA.,17.BETA.)-
- 80471-63-2
- (1S,2R,6R,8S,11S,12S,15S,16S)-5,15-dihydroxy-2,6,15,16-tetramethyl-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-4-ene-4-carbonitrile
- 4,5-epoxy-3,17-dihydroxy-4,17-dimethylandrost-2-ene-2-carbonitrile (4alpha,5alpha,17beta)
- EPOSTANE [MART.]
- 4,5-EPOXY-3,17-DIHYDROXY-4,17-DIMETHYLANDROST-2-ENE-2-CARBONITRI
- Win-32729
- EPOSTANE [INN]
- WIN 32,729
- Epostanum
- Epostano
- CHEMBL2106218
- EPOSTANE [MI]
- CETKWEWBSMKADK-GSXVSZIWSA-N
- Epostano [Spanish]
- Epostanum [Latin]
- 4alpha,5-Epoxy-3,17beta-dihydroxy-4,17-dimethyl-5alpha-androst-2-ene-2-carbonitrile
- EPOSTANE [USAN]
- Androst-2-ene-2-carbonitrile, 4,5-epoxy-3,17-dihydroxy-4,17-dimethyl-, (4alpha,5alpha,17beta)-
- Epostane [USAN:INN:BAN]
- 6375T36951
- Q15633977
- Epostanum (Latin)
- ANDROST-2-ENE-2-CARBONITRILE, 4,5-EPOXY-3,17-DIHYDROXY-4,17-DIMETHYL-, (4ALPHA,5.APHA.,17BETA)-
- CS-0025078
- 4.ALPHA.,5-EPOXY-3,17.BETA.-DIHYDROXY-4,17-DIMETHYL-5.ALPHA.-ANDROST-2-ENE-2-CARBONITRILE
- HY-105128
- EPOSTANE (MART.)
- Inchi： 1S/C22H31NO3/c1-18-8-6-16-14(15(18)7-9-20(18,3)25)5-10-22-19(16,2)11-13(12-23)17(24)21(22,4)26-22/h14-16,24-25H,5-11H2,1-4H3/t14-,15-,16-,18-,19+,20-,21+,22-/m0/s1
- InChI Key： CETKWEWBSMKADK-GSXVSZIWSA-N
- SMILES： O1[C@]2(C)C(=C(C#N)C[C@]3(C)[C@H]4CC[C@]5(C)[C@](C)(CC[C@H]5[C@@H]4CC[C@]132)O)O

Computed Properties

Exact Mass: 357.23000
Monoisotopic Mass: 357.23039385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 0
Complexity: 782
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.7
Topological Polar Surface Area: 76.8Å²

Experimental Properties

Color/Form: Crystallize from dimethylformamide water
Density: 1.1022 (rough estimate)
Melting Point: 191-194°
Boiling Point: 490.1°C (rough estimate)
Refractive Index: 1.5614 (estimate)
PSA: 76.78000
LogP: 4.24708
Specific Rotation: D25 +67.4° (c = 1 in pyridine)

Epostane Pricemore >>

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TRC	E588850-1mg	Epostane	80471-63-2		1mg	$ 215.00	2023-09-07
TRC	E588850-2mg	Epostane	80471-63-2		2mg	$ 374.00	2023-04-14
TRC	E588850-5mg	Epostane	80471-63-2		5mg	$ 884.00	2023-09-07
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A2B Chem LLC	AE02160-1mg	Epostane	80471-63-2	100%	1mg	$503.00	2024-04-19
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